LC-MS/MS Detection Limit Advantage
When employed as the internal standard in an LC-MS/MS stable isotope dilution assay for human plasma, 5-methyltetrahydrofolic acid-13C5 enabled a limit of detection (LOD) for the native analyte of 12 pM (1.2 × 10⁻¹¹ mol/L), which is approximately 42-fold more sensitive than the LOD achievable for folic acid (500 pM, 5 × 10⁻¹⁰ mol/L) under identical analytical conditions [1]. This direct head-to-head comparison within a single validated method demonstrates that the 13C5-5-MTHF internal standard facilitates quantification of physiological 5-MTHF concentrations at sub-nanomolar levels, whereas folic acid assays using deuterated internal standards require higher analyte concentrations for reliable detection [1].
| Evidence Dimension | Limit of Detection (LOD) in Human Plasma |
|---|---|
| Target Compound Data | 12 pM (1.2 × 10⁻¹¹ mol/L) |
| Comparator Or Baseline | Folic Acid: 500 pM (5 × 10⁻¹⁰ mol/L) |
| Quantified Difference | ~42-fold improvement in sensitivity for 5-MTHF detection |
| Conditions | LC-ESI-MS/MS with positive ionization, multiple reaction monitoring (MRM), folate binding protein affinity purification, plasma matrix |
Why This Matters
This sensitivity differential directly determines whether a laboratory can accurately quantify endogenous 5-MTHF levels in fasting human plasma (typically 10–30 nM) without requiring large sample volumes or pre-concentration, which reduces cost per assay and enables high-throughput clinical studies.
- [1] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source
